1-(3,4-dihydro-1H-isoquinolin-2-yl)-3-(1,4-thiazepan-4-yl)propan-1-one

• IUPAC Name: 1-(3,4-dihydro-1H-isoquinolin-2-yl)-3-(1,4-thiazepan-4-yl)propan-1-one
• InChI: InChI=1S/C17H24N2OS/c20-17(7-9-18-8-3-12-21-13-11-18)19-10-6-15-4-1-2-5-16(15)14-19/h1-2,4-5H,3,6-14H2
• InChI Key: WXOSAOMPOAFWFF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1)CCC(=O)N2CCC3=CC=CC=C3C2
• Molecular Formula: C17H24N2OS
• Molecular Weight: 304.5 g/mol

Description

1-(3,4-dihydro-1H-isoquinolin-2-yl)-3-(1,4-thiazepan-4-yl)propan-1-one is a complex organic compound that features both isoquinoline and thiazepane moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,4-dihydro-1H-isoquinolin-2-yl)-3-(1,4-thiazepan-4-yl)propan-1-one typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the Isoquinoline Moiety: Starting from a suitable precursor such as a benzylamine derivative, cyclization reactions can be employed to form the isoquinoline ring.

Formation of the Thiazepane Ring: This can be achieved through the reaction of a suitable amine with a thioester or similar reagent to form the thiazepane ring.

Coupling of the Two Moieties: The final step involves coupling the isoquinoline and thiazepane rings through a propanone linker, often using reagents such as alkyl halides and base catalysts.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, high-throughput screening of reaction conditions, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

1-(3,4-dihydro-1H-isoquinolin-2-yl)-3-(1,4-thiazepan-4-yl)propan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: Reduction reactions can be used to modify the isoquinoline or thiazepane rings.

Substitution: Nucleophilic or electrophilic substitution reactions can introduce new substituents onto the rings or the propanone linker.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Alkyl halides, acyl chlorides, and various nucleophiles or electrophiles.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while substitution could introduce various functional groups onto the compound.

Scientific Research Applications

Chemistry: As a building block for more complex molecules.

Biology: Potential use as a biochemical probe or in drug discovery.

Medicine: Investigated for potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Possible applications in materials science, such as the development of new polymers or catalysts.

Mechanism of Action

The mechanism of action of 1-(3,4-dihydro-1H-isoquinolin-2-yl)-3-(1,4-thiazepan-4-yl)propan-1-one would depend on its specific application. In medicinal chemistry, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include inhibition of enzyme activity, modulation of receptor signaling, or interaction with cellular proteins.

Comparison with Similar Compounds

Similar Compounds

• **1-(3,4-dihydro-1H-